Cas no 119871-26-0 (N-methyl-4-(2-methylpropane-2-sulfonyl)aniline)

• Product Name: N-methyl-4-(2-methylpropane-2-sulfonyl)aniline
• CAS No: 119871-26-0
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5612664
• PubChem ID: 85586560
• Update Time: 2025-11-06

N-methyl-4-(2-methylpropane-2-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 119871-26-0
• N-methyl-4-(2-methylpropane-2-sulfonyl)aniline
• DTXSID501222939
• EN300-33048055
• 4-[(1,1-Dimethylethyl)sulfonyl]-N-methylbenzenamine

• Inchi： 1S/C11H17NO2S/c1-11(2,3)15(13,14)10-7-5-9(12-4)6-8-10/h5-8,12H,1-4H3
• InChI Key： GRNQXWGMDMTDLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N-methyl-4-(2-methylpropane-2-sulfonyl)aniline

N-methyl-4-(2-methylpropane-2-sulfonyl)aniline (CAS 119871-26-0): A Comprehensive Overview

N-methyl-4-(2-methylpropane-2-sulfonyl)aniline, with the CAS number 119871-26-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as a sulfonamide derivative, is characterized by its unique molecular structure, which includes a methyl group and a sulfonyl moiety attached to an aniline backbone. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

The N-methyl-4-(2-methylpropane-2-sulfonyl)aniline structure is notable for its stability and reactivity, which are influenced by the presence of the sulfonyl group. This functional group enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and coupling reactions. Researchers have explored its potential in designing drug candidates and agrochemical agents, particularly due to its ability to modulate biological activity. The compound's CAS 119871-26-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most discussed applications of N-methyl-4-(2-methylpropane-2-sulfonyl)aniline is its role in the development of pharmaceutical intermediates. With the growing demand for novel therapeutics, this compound has been investigated for its potential in creating kinase inhibitors and anti-inflammatory agents. Its structural features allow for precise modifications, enabling researchers to fine-tune the pharmacokinetic properties of resulting drug molecules. The sulfonamide group in particular is known for its ability to enhance binding affinity to target proteins.

In the agrochemical sector, CAS 119871-26-0 has been studied for its utility in synthesizing crop protection agents. The compound's stability under various environmental conditions makes it a promising candidate for developing herbicides and fungicides. Recent trends in sustainable agriculture have driven interest in such intermediates, as they can contribute to the creation of more efficient and environmentally friendly agrochemicals. The N-methyl-4-(2-methylpropane-2-sulfonyl)aniline market is expected to grow in tandem with these advancements.

From a synthetic chemistry perspective, the preparation of N-methyl-4-(2-methylpropane-2-sulfonyl)aniline involves multi-step reactions, often starting from commercially available aniline derivatives. Key steps include sulfonylation and N-methylation, which require careful control of reaction conditions to achieve high yields. Researchers have optimized these processes to ensure scalability, making the compound accessible for industrial applications. The CAS 119871-26-0 synthesis is a topic of interest for chemists aiming to improve efficiency and reduce waste.

The physicochemical properties of N-methyl-4-(2-methylpropane-2-sulfonyl)aniline have been extensively documented. It typically appears as a white to off-white crystalline solid with a defined melting point. Its solubility profile, which includes partial solubility in organic solvents like dichloromethane and ethanol, is crucial for its handling and application in various reactions. These properties are often queried in chemical databases, underscoring their importance for laboratory use.

Recent advancements in computational chemistry have shed light on the molecular interactions of N-methyl-4-(2-methylpropane-2-sulfonyl)aniline. Density functional theory (DFT) studies have predicted its electronic structure and reactivity, providing valuable insights for drug design. Such theoretical approaches complement experimental data, offering a more comprehensive understanding of the compound's behavior. The integration of AI in chemical research has further accelerated these studies, making CAS 119871-26-0 a subject of cutting-edge investigations.

Quality control and analytical methods for N-methyl-4-(2-methylpropane-2-sulfonyl)aniline are critical for its commercial production. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical industries. The analytical standards for CAS 119871-26-0 are well-established, facilitating its widespread use.

Environmental and safety considerations for N-methyl-4-(2-methylpropane-2-sulfonyl)aniline are also paramount. While the compound is not classified as hazardous under standard regulations, proper handling procedures are recommended to minimize exposure. Material safety data sheets (MSDS) provide detailed guidelines for storage and disposal, aligning with global chemical safety protocols. These aspects are frequently addressed in regulatory compliance discussions related to CAS 119871-26-0.

The future prospects of N-methyl-4-(2-methylpropane-2-sulfonyl)aniline are closely tied to innovations in chemical synthesis and application. As researchers continue to explore its potential, new uses in material science and catalysis may emerge. The compound's versatility and adaptability position it as a key player in the evolution of specialty chemicals. With ongoing investments in research and development, the significance of CAS 119871-26-0 is expected to grow in the coming years.